Cas no 1026029-33-3 (Methyl 4-(2-chloropyrimidin-4-yl)benzoate)

• Product Name: Methyl 4-(2-chloropyrimidin-4-yl)benzoate
• CAS No: 1026029-33-3
• MF: C₁₂H₉ClN₂O₂
• MW: 248.6651
• MDL: MFCD25954407
• CID: 2106798
• Update Time: 2020-01-16

Methyl 4-(2-chloropyrimidin-4-yl)benzoate Chemical and Physical Properties

Names and Identifiers

• 4-?(2-?chloro-?4-?pyrimidinyl)?Benzoic acid methyl ester
• Methyl 4-(2-Chloro-4-pyrimidinyl)benzoate
• methyl 4-(2-chloropyrimidin-4-yl)benzoate
• BZPR12
• SY060674
• 4-(2-Chloropyrimidine-4-yl)benzoic acid methyl ester
• Methyl 4-(2-chloropyrimidin-4-yl)benzoate

• MDL： MFCD25954407
• Inchi： 1S/C12H9ClN2O2/c1-17-11(16)9-4-2-8(3-5-9)10-6-7-14-12(13)15-10/h2-7H,1H3
• InChI Key： COCUEUVOGCFSMB-UHFFFAOYSA-N
• SMILES： ClC1=NC([H])=C([H])C(C2C([H])=C([H])C(C(=O)OC([H])([H])[H])=C([H])C=2[H])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 267
• Topological Polar Surface Area: 52.1